Cas no 350990-31-7 (Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate
• CAS No: 350990-31-7
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• MDL: MFCD01922230
• CID: 878112
• PubChem ID: 3795673
• Update Time: 2026-04-29

Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate
• 2-AMINO-4-(2,5-DIMETHYL-PHENYL)-5-METHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• AC1MXT32
• ALBB-001788
• BBL016164
• CTK4H3575
• MolPort-000-164-195
• SBB019644
• STK348749

• MDL： MFCD01922230
• Inchi： InChI=1S/C16H19NO2S/c1-5-19-16(18)14-13(11(4)20-15(14)17)12-8-9(2)6-7-10(12)3/h6-8H,5,17H2,1-4H3
• InChI Key： ZWRWPVFGJBLNNN-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N)SC(=C1C2=C(C)C=CC(=C2)C)C

Computed Properties

• Exact Mass: 289.11400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 80.56000
• LogP: 4.68040

Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate

Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate: A Comprehensive Overview

The compound with CAS number 350990-31-7, commonly referred to as Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophenes, which are heterocyclic aromatic compounds with a five-membered ring containing one sulfur atom. The presence of amino and methyl groups in its structure adds functional diversity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the field of electronics. The unique electronic properties of thiophenes make them ideal candidates for applications in organic semiconductors and conductive polymers. For instance, researchers have explored the use of Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate in creating flexible electronics and organic light-emitting diodes (OLEDs). The amino group in the molecule facilitates hydrogen bonding, which can enhance the solubility and processability of the material, making it more suitable for large-scale manufacturing.

In addition to its electronic applications, this compound has shown promise in the pharmaceutical industry. The methyl groups attached to the thiophene ring contribute to the molecule's hydrophobicity, which is crucial for drug delivery systems. Recent findings suggest that Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate could serve as a potential drug carrier, improving the bioavailability of hydrophobic drugs. This property has led to its investigation in targeted drug delivery systems, where controlled release mechanisms are essential for effective therapeutic outcomes.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining product quality. This advancement has made the production of Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate more efficient and scalable for industrial applications.

The physical properties of this compound are equally intriguing. Its melting point is relatively high due to the strong intermolecular forces created by hydrogen bonding between the amino groups. The molecule's solubility in organic solvents like dichloromethane and THF makes it suitable for various chemical reactions and purification processes. Furthermore, its UV-vis absorption spectrum reveals strong π-conjugation within the thiophene ring, which is a key feature for applications in optoelectronics.

Looking ahead, ongoing research is focused on enhancing the stability and performance of materials derived from Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate. Scientists are exploring ways to modify the molecule's structure to improve its thermal stability and mechanical strength. These advancements could pave the way for its use in high-performance materials such as thermoplastics and composites.

In conclusion, Ethyl 2-amino-4-(2,5-dimethylphenyl)-5-methylthiophene-3-carboxylate, with CAS number 350990-31-7, is a versatile compound with a wide range of potential applications. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities for this compound, it is poised to play a significant role in shaping future technologies across multiple disciplines.